3,5-dimethyl-N-(4-phenoxyphenyl)-1,2-oxazole-4-sulfonamide
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Description
3,5-Dimethyl-N-(4-phenoxyphenyl)-1,2-oxazole-4-sulfonamide is a sulfonamide derivative featuring a 1,2-oxazole core substituted with methyl groups at positions 3 and 4. The sulfonamide group at position 4 is linked to a 4-phenoxyphenyl moiety, conferring distinct physicochemical and biological properties. This compound is hypothesized to exhibit antimicrobial or enzyme-inhibitory activity due to structural similarities to known sulfonamide-based inhibitors .
Properties
Molecular Formula |
C17H16N2O4S |
|---|---|
Molecular Weight |
344.4 g/mol |
IUPAC Name |
3,5-dimethyl-N-(4-phenoxyphenyl)-1,2-oxazole-4-sulfonamide |
InChI |
InChI=1S/C17H16N2O4S/c1-12-17(13(2)23-18-12)24(20,21)19-14-8-10-16(11-9-14)22-15-6-4-3-5-7-15/h3-11,19H,1-2H3 |
InChI Key |
SEOMMIHWSVNHPZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,5-dimethyl-N-(4-phenoxyphenyl)-1,2-oxazole-4-sulfonamide typically involves multiple steps, starting with the preparation of the oxazole ring followed by the introduction of the sulfonamide group. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale reactions using automated systems to control temperature, pressure, and other reaction parameters. The use of continuous flow reactors and other advanced technologies can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
3,5-dimethyl-N-(4-phenoxyphenyl)-1,2-oxazole-4-sulfonamide can undergo various chemical reactions, including:
Oxidation: This reaction can introduce additional functional groups or modify existing ones.
Reduction: This reaction can remove oxygen atoms or add hydrogen atoms.
Substitution: This reaction can replace one functional group with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.
Scientific Research Applications
3,5-dimethyl-N-(4-phenoxyphenyl)-1,2-oxazole-4-sulfonamide has several scientific research applications:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.
Medicine: Investigated for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3,5-dimethyl-N-(4-phenoxyphenyl)-1,2-oxazole-4-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic processes.
Comparison with Similar Compounds
Structural and Functional Analogues
The following table summarizes key structural analogs, their substituents, molecular weights, and reported biological activities:
*Estimated based on molecular formula (C₁₇H₁₇N₂O₄S).
Key Comparative Insights
Substituent-Driven Properties
- Lipophilicity: The target compound’s 4-phenoxyphenyl group confers higher logP compared to pyridinyl () or hydroxyphenyl () analogs, favoring membrane penetration .
- Solubility: Pyridine-containing analogs () exhibit improved aqueous solubility due to basic nitrogen atoms, whereas the phenoxy group in the target compound may limit solubility in polar solvents .
- Bioactivity : The squaramide-piperidine analog () shows direct antibacterial activity via RNA polymerase inhibition, while thiazole-containing BT27878 () may target kinases. The target compound’s activity remains underexplored but is hypothesized to align with sulfonamide-mediated enzyme inhibition .
Structural Complexity and Drug-Likeness
- Simpler analogs like the benzenesulfonamide derivative () and hydroxyphenyl variant () prioritize target specificity but lack the phenoxy group’s balance of stability and lipophilicity .
Biological Activity
3,5-Dimethyl-N-(4-phenoxyphenyl)-1,2-oxazole-4-sulfonamide is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential therapeutic applications. This article provides a detailed overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant research findings.
Chemical Structure and Properties
The compound belongs to the class of oxazole derivatives, characterized by a five-membered ring containing nitrogen and oxygen atoms. Its unique structure contributes to its biological activity.
The biological activity of 3,5-dimethyl-N-(4-phenoxyphenyl)-1,2-oxazole-4-sulfonamide is primarily attributed to its interaction with various molecular targets:
- Inhibition of Enzymatic Activity : The compound has been shown to inhibit key enzymes involved in disease processes. For instance, it exhibits inhibitory potency against Carbonic Anhydrase (CA) and Histone Deacetylase (HDAC) .
- Antimicrobial Properties : Research indicates that this compound possesses antimicrobial activity, inhibiting bacterial growth through mechanisms that disrupt cell membrane integrity and inhibit bacterial enzymes .
Biological Activities
The compound has demonstrated a range of biological activities:
- Anticancer Activity : Studies have reported cytotoxic effects against various cancer cell lines, including HeLa (cervical cancer) and CaCo-2 (colon adenocarcinoma) cells . The mechanism involves induction of apoptosis and cell cycle arrest.
- Anti-inflammatory Effects : It shows potential in reducing inflammation by modulating cytokine production and inhibiting pathways associated with inflammatory responses .
- Antiviral Activity : Preliminary data suggest that the compound may exhibit antiviral properties, although further studies are needed to confirm these effects .
Case Studies
- Cytotoxicity Assessment : A study evaluated the cytotoxic effects of 3,5-dimethyl-N-(4-phenoxyphenyl)-1,2-oxazole-4-sulfonamide on various human cancer cell lines. Results indicated significant inhibition of cell viability at concentrations above 25 µM, with IC50 values ranging from 20 to 30 µM across different cell lines .
- Enzyme Inhibition Studies : In vitro assays demonstrated that the compound effectively inhibited the activity of HDAC and CA, with IC50 values indicating strong binding affinity. This inhibition was linked to its structural features that allow for effective interaction with the enzyme active sites .
Data Table: Biological Activities Overview
| Biological Activity | Effectiveness (IC50) | Targeted Cell Lines/Enzymes |
|---|---|---|
| Anticancer | 20 - 30 µM | HeLa, CaCo-2 |
| Enzyme Inhibition (HDAC) | <10 µM | Histone Deacetylase |
| Enzyme Inhibition (CA) | <15 µM | Carbonic Anhydrase |
| Antimicrobial | Varies | Various bacterial strains |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
